Cas no 61110-38-1 (2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester)

61110-38-1 structure
Product name:2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester
2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester
- ethyl 3,4-dimethyl-5,6,7,8-tetrahydroquinoline-2-carboxylate
- DTXSID20484000
- 61110-38-1
-
- Inchi: InChI=1S/C14H19NO2/c1-4-17-14(16)13-10(3)9(2)11-7-5-6-8-12(11)15-13/h4-8H2,1-3H3
- InChI Key: GFXKUASCSVNFCL-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=NC2=C(CCCC2)C(=C1C)C
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 3.4
Experimental Properties
- PSA: 39.19
2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester Related Literature
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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